4-ethoxy-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-ethoxy-N-[5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H20N4O3S2/c1-3-27-16-9-7-14(8-10-16)18(26)22-19-23-24-20(29-19)28-12-17(25)21-15-6-4-5-13(2)11-15/h4-11H,3,12H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key: GAOZWHXJMFDPNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

4-ethoxy-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C20H20N4O3S2 and its molecular weight is 428.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Compounds : A study focused on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showcasing the potential of such derivatives for anti-inflammatory and analgesic activities. This research illustrates the broad synthetic strategies that might apply to the synthesis of compounds like 4-ethoxy-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide, highlighting their potential therapeutic applications (A. Abu‐Hashem et al., 2020).

• Protein-Tyrosine Phosphatase 1B Inhibitors : Research into ethyl 2-(6-substituted benzo[d]thiazol-2-ylamino)-2-oxoacetate derivatives revealed their in vitro inhibitory activity against protein tyrosine phosphatase 1B (PTP-1B), a target for diabetes and obesity treatments. These findings underscore the potential pharmacological importance of structurally similar compounds in treating chronic diseases (G. Navarrete-Vázquez et al., 2012).

• Nematocidal Activity : A specific study on 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety demonstrated good nematocidal activity against Bursaphelenchus xylophilus, indicating the potential agricultural applications of these compounds in managing pest infestations (Dan Liu et al., 2022).

Synthesis Techniques and Chemical Properties

• Microwave-Assisted Synthesis : The microwave-assisted synthesis of hybrid molecules containing various heterocyclic moieties showcased innovative approaches to creating novel compounds with potential biological activities, emphasizing the versatility of synthetic methods that could be applicable to the synthesis of 4-ethoxy-N-(5-((2-oxo-2-(m-tolylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide (Serap Başoğlu et al., 2013).

• Electrochemical C–H Thiolation : A novel, metal- and reagent-free synthesis of benzothiazoles and thiazolopyridines through electrochemical C–H thiolation highlights a sustainable and efficient pathway that may be relevant for the synthesis and functionalization of compounds within the same chemical class as the queried compound (Xiang-Yang Qian et al., 2017).